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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B074485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two closely related fragrance ingredients: 3,7-
Dimethyl-1-octanol and Citronellol. The information presented is intended for a scientific

audience and is supported by available experimental data and established testing protocols.

Chemical and Physical Properties
Both 3,7-Dimethyl-1-octanol (also known as Tetrahydrogeraniol) and Citronellol are C10

monoterpenoid alcohols. However, a key structural difference dictates their olfactory and

performance characteristics: Citronellol possesses a double bond between carbons 6 and 7,

while 3,7-Dimethyl-1-octanol is a saturated alcohol. This structural variance significantly

influences their scent profiles, stability, and potential applications.
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Property 3,7-Dimethyl-1-octanol Citronellol

Synonyms
Tetrahydrogeraniol,

Dihydrocitronellol, Pelargol[1]

3,7-Dimethyl-6-octen-1-ol,

Rhodinol

CAS Number 106-21-8[1] 106-22-9

Molecular Formula C₁₀H₂₂O[2] C₁₀H₂₀O

Molecular Weight 158.28 g/mol [3] 156.27 g/mol

Boiling Point 212-213 °C[4] ~225 °C

Density ~0.828 g/mL at 20°C ~0.855 g/mL at 20°C

Vapor Pressure 0.039 mmHg @ 25°C (est.)[4] <0.01 mmHg @ 20°C

Solubility
Insoluble in water; soluble in

alcohol and oils[5]

Insoluble in water; soluble in

alcohol and oils

Natural Sources Honey, lemons, citrus oils[6]
Rose, geranium, citronella,

lemongrass oils

Olfactory Profile
The olfactory characteristics of these two molecules are distinct, appealing to different

fragrance applications.

Olfactory Parameter 3,7-Dimethyl-1-octanol Citronellol

Odor Description

A dry, waxy, rosy floral scent

with metallic and sometimes

minty undertones.[1][7] It is

also described as having

soapy and clean nuances.[7]

Fresh, floral, and rosy with

citrus notes. The specific

enantiomer influences the

scent, with (-)-citronellol being

more rosy and (+)-citronellol

more citrusy.

Odor Threshold
Not available in the reviewed

literature.
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Performance as a Fragrance Ingredient
The performance of a fragrance ingredient is determined by its substantivity (longevity) and

stability in various product formulations.

Performance Parameter 3,7-Dimethyl-1-octanol Citronellol

Substantivity (on smelling strip)
3.44 to over 24 hours

(conflicting reports)[1][7]
56 hours

Stability

Highly stable, particularly in

alkaline media such as soaps

and detergents.[7]

Can be prone to oxidation and

degradation, especially in the

presence of air and light.

Safety and Regulatory Profile
Safety/Regulatory Aspect 3,7-Dimethyl-1-octanol Citronellol

Skin Sensitization
Not classified as a skin

sensitizer.

A known fragrance allergen,

subject to labeling

requirements in the EU.

Toxicity
Low acute toxicity. A RIFM

safety assessment is available.

Low acute toxicity. A RIFM

safety assessment is available.

Regulatory Status

Generally Recognized as Safe

(GRAS) by FEMA (No. 2391).

[3]

Generally Recognized as Safe

(GRAS) by FEMA (No. 2309).

Approved by the FDA for food

use.

Experimental Protocols
Determination of Odor Threshold
Methodology: The odor detection threshold is typically determined using a dynamic dilution

olfactometer.

Sample Preparation: A known concentration of the fragrance ingredient is prepared in an

odorless solvent.
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Dilution Series: The olfactometer presents a series of dilutions of the scented air with

purified, odorless air to a panel of trained sensory assessors.

Forced-Choice Presentation: A common method is the triangular forced-choice method,

where panelists are presented with three samples, one of which contains the diluted odorant,

and they must identify the different sample.

Threshold Calculation: The odor threshold is defined as the concentration at which 50% of

the panel can reliably detect the odor. Data is often analyzed using psychophysical models

to determine the threshold concentration.

Sample Preparation
Olfactometry

Fragrance Ingredient Stock Solution

Odorless Solvent

Dynamic Dilution
Olfactometer

Forced-Choice Test
(e.g., Triangle Test)

Sensory Panel

Data Analysis
(Psychophysical Models)

Odor Threshold
(ppm or ppb)

Click to download full resolution via product page

Caption: Workflow for Odor Threshold Determination.

Evaluation of Fragrance Substantivity on Fabric
Methodology: The longevity of a fragrance on a substrate like cotton fabric can be assessed

through both sensory and analytical methods.

Sample Application: A standardized amount of the fragrance ingredient, typically diluted in a

suitable solvent, is applied to a pre-washed and dried cotton swatch.

Incubation: The treated swatches are stored under controlled conditions of temperature and

humidity.
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Sensory Evaluation: At specified time intervals (e.g., 1, 4, 8, 24 hours), a trained sensory

panel evaluates the intensity of the fragrance on the swatches using a rating scale.

Analytical Measurement (GC-MS):

Headspace Analysis: The treated fabric swatch is placed in a sealed vial and heated to a

specific temperature.

Volatile Collection: The volatile compounds released into the headspace are collected

using Solid Phase Microextraction (SPME).

GC-MS Analysis: The collected volatiles are desorbed into a Gas Chromatograph-Mass

Spectrometer (GC-MS) for separation and identification. The peak area of the fragrance

ingredient is quantified over time to determine its evaporation rate.

Sensory Evaluation Analytical Measurement

Fragrance Application
to Cotton Fabric

Incubation
(Controlled Conditions)

Headspace Sampling
(SPME)

Sensory Panel Evaluation
(Time Intervals)

Intensity Rating

GC-MS Analysis

Quantification of
Fragrance Over Time

Click to download full resolution via product page

Caption: Protocol for Fragrance Substantivity Assessment.

Chemical Structures
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Citronellol 3,7-Dimethyl-1-octanol

citronellol_node dm_octanol_node

Click to download full resolution via product page

Caption: Chemical Structures of Citronellol and 3,7-Dimethyl-1-octanol.

Conclusion
3,7-Dimethyl-1-octanol and Citronellol offer distinct advantages as fragrance ingredients.

3,7-Dimethyl-1-octanol is characterized by its exceptional stability, especially in alkaline

products, making it a robust choice for functional fragrances in products like soaps and

detergents. Its waxy, rosy scent profile provides a unique floral character.

Citronellol is a versatile and widely used fragrance ingredient with a classic fresh, rosy-citrus

aroma. Its two enantiomers provide further olfactory nuances. However, its potential for skin

sensitization and lower stability compared to its saturated counterpart are important

considerations in formulation development.

The choice between these two molecules will ultimately depend on the specific application,

desired olfactory profile, and the required performance and stability within the final product

formulation. Further direct comparative studies under identical experimental conditions would

be beneficial for a more precise quantitative comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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